N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C20H21BrN4OS
• Molecular Weight: 445.4 g/mol
• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[[4-methyl-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H21BrN4OS/c1-14-8-10-17(16(21)12-14)22-19(26)13-27-20-24-23-18(25(20)2)11-9-15-6-4-3-5-7-15/h3-8,10,12H,9,11,13H2,1-2H3,(H,22,26)
• InChI Key: MWTYXFMFCNSFON-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(N2C)CCC3=CC=CC=C3)Br

Description

N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of triazole derivatives, which have been found to possess various biological activities such as antimicrobial, antifungal, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it is believed that the compound exerts its biological activities by inhibiting the enzymes or proteins involved in various cellular processes. For instance, the compound has been found to inhibit the activity of certain enzymes involved in the biosynthesis of fungal cell walls, leading to their inhibition. It has also been found to inhibit the activity of certain enzymes involved in the replication of viruses, leading to their inhibition. Moreover, the compound has been found to inhibit the growth of cancer cells by inducing apoptosis or programmed cell death.
Biochemical and physiological effects:
N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been found to have various biochemical and physiological effects. The compound has been found to inhibit the growth of microbial strains and fungi by inhibiting the biosynthesis of their cell walls. It has also been found to inhibit the replication of certain viruses by inhibiting the activity of their enzymes. Moreover, the compound has been found to inhibit the growth of cancer cells by inducing apoptosis or programmed cell death. However, the compound may also have some adverse effects on normal cells, which need to be further studied.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several advantages for lab experiments. The compound is easy to synthesize and can be obtained in high yields and purity. Moreover, the compound has been extensively studied for its potential therapeutic applications and has shown promising results in various biological assays. However, the compound also has some limitations for lab experiments. For instance, the compound may have some adverse effects on normal cells, which need to be further studied. Moreover, the compound may have limited solubility in certain solvents, which may affect its biological activity.

Future Directions

There are several future directions for the study of N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. Firstly, the mechanism of action of the compound needs to be further studied to understand its biological effects. Secondly, the compound needs to be tested against a wider range of microbial strains, fungi, and viruses to determine its potential therapeutic applications. Thirdly, the compound needs to be tested in vivo to determine its efficacy and safety. Fourthly, the compound can be modified to improve its solubility and bioavailability. Lastly, the compound can be tested in combination with other drugs to determine its potential synergistic effects.

Synthesis Methods

The synthesis of N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been reported in the literature. The synthesis involves the reaction of 2-bromo-4-methylbenzene with 4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride to yield N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been extensively studied for its potential therapeutic applications. It has been found to possess various biological activities such as antimicrobial, antifungal, antiviral, and anticancer properties. The compound has been tested against various microbial strains and has shown promising results in inhibiting their growth. It has also been found to possess antifungal activity against various fungal strains. Moreover, the compound has been found to have antiviral activity against certain viruses, including herpes simplex virus and human immunodeficiency virus. Additionally, N-(2-bromo-4-methylphenyl)-2-{[4-methyl-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been studied for its potential anticancer properties and has shown promising results in inhibiting the growth of cancer cells.